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For Researchers, Scientists, and Drug Development Professionals

Introduction
The analysis of helium isotopes (³He and ⁴He) and other noble gases in groundwater provides

a powerful tool for a range of scientific investigations, including groundwater dating, tracing

subsurface fluid flow paths, and understanding crustal and mantle processes.[1] The accuracy

of these analyses is fundamentally dependent on the integrity of the collected samples.

Contamination from atmospheric air or degassing during collection can significantly

compromise the results. This application note provides a detailed protocol for the collection of

groundwater samples for helium and noble gas analysis, ensuring sample integrity for high-

precision laboratory measurements. The primary method described involves the use of copper

tubes to collect water samples, which are then sealed to be gas-tight.[2][3][4]

Data Presentation
Quantitative parameters are crucial for the successful collection of groundwater samples for

helium analysis. The following table summarizes the key specifications and recommendations.
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Parameter
Specification/Recommend
ation

Source

Sample Container
Refrigeration-grade copper

tubing
[3][4]

Copper Tube Dimensions

(Outer Diameter)
3/8-inch (0.95 cm) [5][6]

Copper Tube Length
15-30 inches (approximately

38-76 cm)
[5][6]

Sample Volume Approximately 40 cc (40 mL) [5]

Flushing Flow Rate 500 mL per minute [5][6]

Flushing Duration At least 1 minute [5]

Back Pressure
Approximately 1 atmosphere

(14 psi)
[5]

Sample Duplication
All samples should be

collected in duplicate
[5][6]

Experimental Protocol
This protocol outlines the step-by-step methodology for collecting groundwater samples for

helium and noble gas analysis using the copper tube method.

I. Required Materials
Pre-cleaned, refrigeration-grade copper tubes (3/8-inch OD) mounted in an aluminum

channel with two stainless steel clamps.[5][6]

A peristaltic or submersible pump with appropriate tubing (e.g., Tygon, Teflon) to bring

groundwater to the surface.

Clear plastic tubing for visual inspection of bubbles.[6]

A small valve to apply back pressure.[5]
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Socket wrench for tightening the clamps.[5]

Protective caps for the ends of the copper tube.

Sample labels and a permanent marker.

Field notebook for recording sample information.

Cooler with ice or refrigeration for sample storage and transport.[7]

II. Pre-Sampling Preparation
Well Purging: Before sample collection, the well must be purged to remove stagnant water

from the well casing.[8] Purge a minimum of three well-casing volumes.[9] Monitor field

parameters such as pH, temperature, and specific conductance. Sampling can begin once

these parameters stabilize.[8]

Tubing Connections: Connect the sampling pump outlet to the inlet of the copper tube

assembly using a short length of tubing to minimize the potential for degassing.[5] Secure all

connections with hose clamps to ensure they are airtight.[6] Attach a back-pressure valve to

the outlet of the copper tube assembly using clear plastic tubing.[5]

III. Sample Collection Procedure
Initiate Water Flow: Start the pump to allow groundwater to flow through the entire sampling

apparatus.

Flushing the System: Hold the copper tube sampler in a vertical position with the outlet valve

facing up.[5] Allow water to flow through the system for at least one minute at a rate of

approximately 500 mL per minute to flush the tube completely.[5][6]

Bubble Removal: Visually inspect the clear outlet tubing for any gas bubbles.[5][6] If bubbles

are present, gently tap the copper tube and tubing to dislodge them.[5] Applying a back

pressure of approximately 1 atmosphere (14 psi) by partially closing the outlet valve can help

prevent the formation of gas bubbles.[5]

Clamping the Tube (Outflow End First): Once the water flowing through the tube is free of

bubbles, use the socket wrench to tighten the bolts on the clamp at the discharge (outflow)
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end of the copper tube.[5] Tighten the bolts evenly and firmly to create a cold-weld seal.[10]

Clamping the Tube (Inflow End): Immediately after sealing the outflow end, tighten the clamp

at the inflow end of the copper tube in the same manner.

Sample Labeling: Clearly label the sample with a unique identifier, date, time, and location.

[5] If bubbles are suspected to be present in the sealed tube, indicate this on the label (e.g.,

"BUBBLES?").[5]

Duplicate Collection: Repeat the entire procedure to collect a duplicate sample.[5][6]

Sample Storage and Transport: Place the sealed copper tubes in a cooler with ice or under

refrigeration immediately after collection.[7] Store the samples upside down or on their side

to keep any potential small bubbles away from the seals.[7] Ship the samples to the

analytical laboratory as soon as possible.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the collection of groundwater samples for

helium analysis.
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I. Pre-Sampling Preparation

II. Sample Collection

III. Post-Sampling

Well Purging:
Remove stagnant water.

Monitor field parameters.

Tubing Connection:
Connect pump to copper tube.
Attach back-pressure valve.

Initiate Water Flow

Flush Copper Tube
(min. 1 minute)

Bubble Removal:
Tap tube, apply back pressure.

Seal Outflow End Clamp

Seal Inflow End Clamp

Label Sample
(Note any issues)

Collect Duplicate Sample

Store on Ice & Transport

Click to download full resolution via product page

Caption: Workflow for groundwater helium sample collection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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